Methyl (4,6-dimethylpyrimidin-2-yl)carbamate
Cat. No. B8710664
Key on ui cas rn:
90139-97-2
M. Wt: 181.19 g/mol
InChI Key: MZMPLTXLFURHKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04544401
Procedure details
To 2-Amino-4,6-dimethylpyrimidine (10 g) dissolved in dimethylcarbonate (80 ml) was added sodium methoxide (4.4 g) and the mixture refluxed for four hours. The mixture was cooled and acetic acid (5 ml) was added. The mixture was then partitioned between water (100 ml) and methylene chloride (300 ml). A second methylene chloride extraction of the aqueous phase was made and the combined methylene chloride phase washed with water (50 ml) containing NH4Cl. The solvent was evaporated and the residue triturated with a methylene chloride/1-chlorobutane mixture. The filtrate, on concentration and addition of hexane gave 6.7 g of the pure carbamate, m.p. 80°-85° C. IR: NH at 3200; carbonyl at 1745 cm-1. NMR: 2.4 ppm, 2xCH3, singlet; ArH 6.75 ppm 1H, singlet 8.9 ppm, NH, braod.
Name
sodium methoxide
Quantity
4.4 g
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[NH2:1][C:2]1[N:7]=[C:6]([CH3:8])[CH:5]=[C:4]([CH3:9])[N:3]=1.[CH3:10][O-].[Na+].[C:13]([OH:16])(=[O:15])C>COC(=O)OC>[CH3:10][O:16][C:13](=[O:15])[NH:1][C:2]1[N:7]=[C:6]([CH3:8])[CH:5]=[C:4]([CH3:9])[N:3]=1 |f:1.2|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
NC1=NC(=CC(=N1)C)C
|
|
Name
|
|
|
Quantity
|
80 mL
|
|
Type
|
solvent
|
|
Smiles
|
COC(OC)=O
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Step Two
|
Name
|
sodium methoxide
|
|
Quantity
|
4.4 g
|
|
Type
|
reactant
|
|
Smiles
|
C[O-].[Na+]
|
Step Three
|
Name
|
|
|
Quantity
|
5 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
the mixture refluxed for four hours
|
|
Duration
|
4 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture was cooled
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The mixture was then partitioned between water (100 ml) and methylene chloride (300 ml)
|
EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
A second methylene chloride extraction of the aqueous phase
|
WASH
|
Type
|
WASH
|
|
Details
|
the combined methylene chloride phase washed with water (50 ml)
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
containing NH4Cl
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue triturated with a methylene chloride/1-chlorobutane mixture
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The filtrate, on concentration and addition of hexane
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(NC1=NC(=CC(=N1)C)C)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.7 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
